Cas no 2229530-70-3 (2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine)

• Product Name: 2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine
• CAS No: 2229530-70-3
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6407401
• PubChem ID: 165662633
• Update Time: 2025-05-19

2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine
• EN300-1879500
• 2229530-70-3

• Inchi： 1S/C14H19N3/c1-14(2,11-15)13-8-16-17(10-13)9-12-6-4-3-5-7-12/h3-8,10H,9,11,15H2,1-2H3
• InChI Key： QJMYMIASIOAULN-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C=C(C=N1)C(C)(C)CN

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine (CAS No. 2229530-70-3)

The compound 2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine (CAS No. 2229530-70-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a benzyl-substituted pyrazole core with a 2-methylpropan-1-amine side chain, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other bioactive amines.

In recent years, the demand for novel small-molecule compounds like 2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine has surged due to advancements in precision medicine and targeted therapy. This compound's pyrazole ring is a common pharmacophore found in many FDA-approved drugs, which underscores its relevance in modern medicinal chemistry. Users frequently search for terms such as "pyrazole derivatives in drug design" or "amine-functionalized bioactive molecules," reflecting the growing interest in this chemical space.

From a synthetic perspective, CAS No. 2229530-70-3 is often explored for its structure-activity relationships (SAR). Its benzyl group provides lipophilicity, while the amine moiety enhances solubility and hydrogen-bonding capabilities. These properties make it a promising candidate for optimizing blood-brain barrier (BBB) permeability, a critical factor in CNS drug development. Searches related to "BBB-penetrating compounds" or "neuroactive small molecules" often align with discussions about this compound.

The compound's potential extends beyond therapeutics. It is also studied in material science for its ability to form stable complexes with metals, which could be useful in catalysis or sensor development. Researchers investigating "metal-organic frameworks (MOFs)" or "ligand design for catalysis" may find 2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine relevant to their work. Its dual functionality as a chelating agent and a bioactive scaffold highlights its interdisciplinary appeal.

Quality control and analytical characterization of CAS No. 2229530-70-3 are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structure. Queries like "analytical methods for amine compounds" or "HPLC protocols for pyrazole derivatives" are common among laboratory professionals working with this molecule.

In summary, 2-(1-benzyl-1H-pyrazol-4-yl)-2-methylpropan-1-amine (CAS No. 2229530-70-3) represents a compelling case study in the intersection of medicinal chemistry, material science, and analytical technology. Its multifaceted applications and structural features make it a valuable subject for ongoing research, aligning with broader trends in personalized medicine and green chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative drug and material design.